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Compound of Interest

Compound Name:
Methyl 2-cyano-2-

methylpropanoate

Cat. No.: B1313631 Get Quote

Methyl 2-cyano-2-methylpropanoate (CAS No. 72291-30-6) is an α-cyano ester

distinguished by a unique molecular architecture.[1][2] Its structure features a quaternary

carbon center to which both a cyano group (–C≡N) and a methyl ester (–COOCH₃) are

attached.[1] This dual functionality makes it a valuable and highly reactive intermediate in

organic synthesis.[1][3]

The compound's significance stems from its utility as a building block for more complex

molecules. The electron-withdrawing nature of the cyano group enhances the electrophilic

character of the quaternary carbon, while the ester moiety provides a handle for various

nucleophilic substitution and condensation reactions.[1] Consequently, it serves as a critical

precursor in the synthesis of pharmaceuticals, agrochemicals, and advanced polymers.[1][4][5]

This guide will explore the essential technical aspects of this compound, providing field-proven

insights for its practical application.

Physicochemical and Spectroscopic Properties
A thorough understanding of a compound's physical and chemical properties is fundamental to

its application in research and development. The key properties of methyl 2-cyano-2-
methylpropanoate are summarized below.
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Property Value Source(s)

Molecular Weight 127.14 g/mol [1][6][7][8]

Molecular Formula C₆H₉NO₂ [1][7][8]

CAS Number 72291-30-6 [1][6][7]

IUPAC Name
methyl 2-cyano-2-

methylpropanoate
[1]

Synonyms

2-Cyano-2,2-Dimethyl Acetic

Acid Methyl Ester; Methyl-2,2-

Dimethyl Cyanoacetate

[8]

Density ~1.0 g/cm³ [6]

Boiling Point 186.5 ± 8.0 °C at 760 mmHg [6]

Monoisotopic Mass 127.063328530 Da [1][9]

Synthesis and Purification: A Validated Protocol
Several synthetic routes exist for methyl 2-cyano-2-methylpropanoate, including the Michael

addition and direct cyanoethylation.[1] However, a common and reliable laboratory-scale

method is the esterification of 2-cyano-2-methylpropanoic acid with methanol, catalyzed by a

strong acid. This process is effective due to the direct conversion of the carboxylic acid to its

corresponding methyl ester in the presence of excess alcohol.

Experimental Workflow: Esterification Route
The following diagram outlines the key stages of the synthesis and purification process.

Synthesis Stage Work-up & Purification

Reactant Charging
(Acid, Methanol, Catalyst)

Reflux Reaction
(Heat, Stirring)

Initiate Reaction Monitoring
(TLC/GC)

Sample Solvent Removal
(Rotary Evaporation)

Reaction Complete Aqueous Wash
(Neutralization)

Extraction
(Organic Solvent)

Drying & Filtration
(e.g., MgSO4)

Final Purification
(Distillation)

Characterization
(NMR, MS, IR)

Yields Pure Product
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Caption: Workflow for the synthesis and purification of methyl 2-cyano-2-methylpropanoate.

Step-by-Step Synthesis Protocol
This protocol describes the esterification of 2-cyano-2-methylpropanoic acid.

Reactor Setup: Equip a round-bottom flask with a reflux condenser and a magnetic stirrer.

The system must be dried to prevent unwanted side reactions with water.

Reagent Addition:

Charge the flask with 2-cyano-2-methylpropanoic acid (1.0 eq).

Add an excess of anhydrous methanol (e.g., 10-20 eq), which serves as both a reactant

and a solvent.

Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.05 eq) to the stirring

solution. The acid protonates the carbonyl oxygen of the carboxylic acid, making it more

electrophilic and susceptible to nucleophilic attack by methanol.

Reaction: Heat the mixture to reflux (approximately 65°C) and maintain for 4-6 hours. The

progress should be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography

(GC) until the starting carboxylic acid is consumed.

Work-up:

Cool the reaction mixture to room temperature.

Remove the excess methanol under reduced pressure using a rotary evaporator.

Dilute the residue with an organic solvent like diethyl ether or ethyl acetate and transfer to

a separatory funnel.

Wash the organic layer sequentially with a saturated sodium bicarbonate solution (to

neutralize the acidic catalyst) and then with brine (to remove residual water). The
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bicarbonate wash is crucial for quenching the reaction and preventing product

decomposition during distillation.

Purification:

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate in vacuo.

Purify the resulting crude oil by fractional distillation under reduced pressure to yield pure

methyl 2-cyano-2-methylpropanoate as a colorless liquid.

Analytical Characterization
Structural confirmation is achieved through a combination of spectroscopic methods. Each

technique provides a unique piece of the structural puzzle, and together they create a self-

validating system of analysis.

Mass Spectrometry (MS): Analysis via mass spectrometry confirms the molecular weight of

the compound.[1] The molecular ion peak ([M]⁺) is expected at an m/z of 127. A

characteristic fragmentation pattern includes the loss of the methoxy group (•OCH₃, 31 mass

units), resulting in a prominent fragment ion at m/z 96.[1] High-resolution mass spectrometry

can confirm the elemental composition with an exact mass of 127.063328530 Da.[1][9]

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the key functional groups. The

spectrum will exhibit a strong, sharp absorption band around 2240 cm⁻¹, characteristic of a

nitrile (C≡N) stretch. Another strong absorption will appear around 1745 cm⁻¹, corresponding

to the ester carbonyl (C=O) stretch.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is simple and diagnostic. It will show two signals: a

singlet integrating to 3 protons around 3.7 ppm for the methyl ester protons (–OCH₃), and

a singlet integrating to 6 protons around 1.5 ppm for the two equivalent methyl groups

attached to the quaternary carbon (–C(CH₃)₂).

¹³C NMR: The carbon NMR will display distinct signals confirming the carbon framework: a

signal for the quaternary carbon, the nitrile carbon, the carbonyl carbon, and the two types
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of methyl carbons.

Chemical Reactivity and Applications
The dual functionality of methyl 2-cyano-2-methylpropanoate dictates its reactivity and

makes it a versatile intermediate.[1][3]

Cyano Group Reactions Ester Group Reactions

Methyl 2-cyano-2-methylpropanoate

Hydrolysis to Amide/Acid Reduction to Amine Hydrolysis to Acid Reaction with Amines (Amide formation) Reaction with Alcohols

Click to download full resolution via product page

Caption: Core reactivity pathways of methyl 2-cyano-2-methylpropanoate.

Pharmaceutical and Agrochemical Synthesis: The compound is a key starting material for

synthesizing more complex molecules. The cyano and ester groups can be selectively

modified to build diverse molecular scaffolds. It is widely used as an intermediate in the

production of various pharmaceuticals.[1]

Material Science and Polymer Production: In polymer chemistry, this molecule can be used

in the development of specialized polymers.[1][4] Its incorporation into polymer chains can

impart desirable properties such as improved thermal stability and chemical resistance,

making it valuable for creating advanced materials.[5]

Safety, Handling, and Storage
Proper handling is essential to ensure laboratory safety. Methyl 2-cyano-2-methylpropanoate
is classified as harmful if swallowed, inhaled, or in contact with skin.[6]

Engineering Controls: Always handle this compound inside a chemical fume hood to

minimize inhalation exposure.[6]
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Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles, and a lab coat.[6]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[6][10]

Keep away from heat, flames, sparks, and strong oxidizing agents.[6]

First Aid:

Skin Contact: Wash off immediately with plenty of soap and water.[6][10]

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes and seek

medical attention.[10]

Inhalation: Move to fresh air. Seek medical attention if symptoms persist.[6]

Ingestion: Wash out the mouth with water and seek immediate medical attention.[6]

Conclusion
Methyl 2-cyano-2-methylpropanoate is a chemical intermediate of considerable value in both

academic research and industrial manufacturing. Its straightforward synthesis, combined with

the versatile reactivity of its cyano and ester functionalities, secures its role as a fundamental

building block in the development of novel pharmaceuticals and advanced materials. A

comprehensive understanding of its properties, synthesis, and handling protocols, as detailed

in this guide, is crucial for leveraging its full potential safely and effectively.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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